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Compound of Interest

Compound Name:
5-Bromopyridine-2-carbonyl

chloride

Cat. No.: B162102 Get Quote

Technical Support Center: 5-Bromopyridine-2-
carbonyl chloride
This guide provides researchers, scientists, and drug development professionals with essential

information for handling the moisture-sensitive reagent, 5-Bromopyridine-2-carbonyl
chloride.

Frequently Asked Questions (FAQs)
Q1: How should I properly store 5-Bromopyridine-2-carbonyl chloride?

A1: 5-Bromopyridine-2-carbonyl chloride is highly sensitive to moisture. It should be stored

in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon). The

recommended storage temperature is between 2-8°C.

Q2: What are the primary hazards associated with this reagent and what personal protective

equipment (PPE) is required?

A2: This compound is corrosive and causes severe skin burns and eye damage.[1] It is also

harmful if swallowed or inhaled.[2] When handling, you must wear appropriate PPE, including a

lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[2][3] All

manipulations should be performed inside a certified chemical fume hood.[2][4]
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Q3: My reaction is not proceeding as expected. Why might my 5-Bromopyridine-2-carbonyl
chloride be unreactive?

A3: The most common reason for loss of reactivity is hydrolysis. Exposure to atmospheric

moisture, or use of wet solvents or glassware, will convert the acyl chloride to the much less

reactive 5-bromopyridine-2-carboxylic acid.[5] Ensure all your equipment is flame- or oven-

dried and all solvents are anhydrous.[6] It is also possible the reagent has degraded during

storage; it is best to use a fresh bottle or a properly stored opened bottle.

Q4: I am monitoring my reaction by Thin-Layer Chromatography (TLC), and it looks like none of

my starting material is being consumed. Is my reaction failing?

A4: Not necessarily. Acyl chlorides are prone to rapid hydrolysis on the silica gel of a standard

TLC plate, which can regenerate the corresponding carboxylic acid.[5][6] This can give a

misleading TLC result that appears identical to the hydrolyzed starting material. To accurately

monitor the reaction, it is recommended to quench a small aliquot of the reaction mixture with a

nucleophile like methanol to form the stable methyl ester, which can then be reliably analyzed

by TLC, LC-MS, or NMR.[5]

Q5: What is the proper way to quench a reaction containing unreacted 5-Bromopyridine-2-
carbonyl chloride?

A5: Unreacted acyl chlorides must be quenched carefully due to their exothermic reaction with

protic solvents. A common and safe method is the slow, dropwise addition of the reaction

mixture to a separate flask containing a stirred, cold (0°C) solution of a suitable quenching

agent like isopropanol or methanol.[7][8] This should be done in a fume hood. For larger

quantities, a step-wise quench beginning with a less reactive alcohol (like isopropanol) before

adding water may be necessary to control the exotherm.[9]

Data Presentation
Table 1: Physical and Chemical Properties of 5-Bromopyridine-2-carbonyl chloride
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Property Value Reference

CAS Number 137178-88-2 [10]

Molecular Formula C₆H₃BrClNO [10][11]

Molecular Weight 220.45 g/mol [10][11]

Physical Form Solid [11]

Boiling Point ~250 °C [12]

Density ~1.760 g/cm³ [12]

Flash Point 105 °C [12]

Sensitivity Moisture Sensitive [11]

Table 2: Recommended Storage and Handling Conditions

Condition Specification Reference

Storage Temperature 2-8°C (Refrigerated)

Atmosphere Inert Gas (Nitrogen or Argon)

Container
Tightly sealed, preferably in a

desiccator

Handling Area Chemical Fume Hood [2]

PPE
Safety Goggles, Lab Coat,

Chemical-Resistant Gloves
[2][3]

Experimental Protocols
Protocol 1: General Handling of 5-Bromopyridine-2-
carbonyl chloride under Inert Atmosphere
This protocol outlines the standard procedure for weighing and dispensing the solid reagent

while minimizing exposure to air and moisture.[13][14]
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Glassware Preparation: Ensure all glassware (spatulas, weigh boats, reaction flasks) and stir

bars are thoroughly dried in an oven (e.g., at 120°C for at least 4 hours) or by flame-drying

under vacuum. Allow them to cool to room temperature in a desiccator or under a stream of

inert gas.

Inert Atmosphere Setup: Assemble your reaction flask, seal it with a rubber septum, and

connect it to a Schlenk line or a balloon filled with an inert gas (nitrogen or argon). Purge the

flask by evacuating and refilling with the inert gas three times.

Reagent Transfer: Briefly remove the reagent container from the refrigerator and allow it to

warm to room temperature in a desiccator before opening. This prevents condensation of

atmospheric moisture onto the cold solid.

Weighing: Quickly weigh the desired amount of the solid in a dry weighing boat or directly

into a tared flask under a positive flow of inert gas. For highly sensitive applications, this

transfer should be performed inside a glovebox.

Addition to Reaction: Immediately add the weighed solid to the reaction flask against a

counterflow of inert gas.

Sealing and Storage: Securely reseal the reagent container, purge the headspace with inert

gas if possible, and return it to the recommended storage conditions (2-8°C).

Protocol 2: Procedure for Quenching Unreacted 5-
Bromopyridine-2-carbonyl chloride
This protocol describes a safe method for neutralizing excess acyl chloride after a reaction is

complete.[7][8]

Prepare Quenching Station: In a chemical fume hood, prepare a separate flask equipped

with a stir bar. The flask should be large enough to accommodate both the reaction mixture

and the quenching solution.

Add Quenching Agent: Add a suitable alcohol, such as isopropanol or methanol, to the

quenching flask. The amount should be in molar excess relative to the unreacted acyl

chloride. Cool the flask in an ice-water bath (0°C).
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Slow Addition: Using a cannula or a dropping funnel, slowly and carefully add the reaction

mixture containing the unreacted 5-Bromopyridine-2-carbonyl chloride to the cold, stirring

quenching solution.

Control Temperature: Monitor the temperature of the quenching mixture. If a significant

exotherm is observed, pause the addition until the temperature subsides. The addition

should be slow enough to maintain a controlled temperature.

Stirring: After the addition is complete, allow the mixture to stir at 0°C for an additional 15-30

minutes to ensure all the acyl chloride has been quenched.

Waste Disposal: The resulting mixture, containing the corresponding ester, can now be

worked up or disposed of as hazardous waste according to your institution's guidelines.
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Caption: Workflow for handling moisture-sensitive reagents.
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Caption: Troubleshooting guide for acylation reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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